Cas no 1228943-80-3 (2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde)

• Product Name: 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde
• CAS No: 1228943-80-3
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• MDL: MFCD24687002
• CID: 2134138
• PubChem ID: 86642872
• Update Time: 2025-10-28

2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,4-dimethyl-1-Cyclohexene-1-carboxaldehyde
• 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde
• 2-Chloro-4,4-dimethylcyclohex-1-enecarboxaldehyde
• 1-Cyclohexene-1-carboxaldehyde,2-chloro-4,4-dimethyl-
• BSXRPCFOXBDGBC-UHFFFAOYSA-N
• FCH2006258
• 2-chloro-4,4-dimethylcyclohexene-1-carbaldehyde
• DA-26593
• 1228943-80-3
• 1-Cyclohexene-1-carboxaldehyde, 2-chloro-4,4-dimethyl-
• CS-B1509
• MFCD24687002
• SCHEMBL1700803
• AKOS030568351
• CS-13343
• 2-chloro-4,4-dimethylcyclohex-1-ene-1-carbaldehyde
• 2-chloro-4,4-dimethyl-cyclohexene-1-carbaldehyde
• F17057

• MDL： MFCD24687002
• Inchi： 1S/C9H13ClO/c1-9(2)4-3-7(6-11)8(10)5-9/h6H,3-5H2,1-2H3
• InChI Key： BSXRPCFOXBDGBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC(C)(C)C1

Computed Properties

• Exact Mass: 172.0654927g/mol
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 224.0±40.0 ºC (760 Torr),
• Flash Point: 117.0±18.5 ºC,
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides

Additional information on 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde

Comprehensive Overview of 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde (CAS No. 1228943-80-3)

2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde (CAS No. 1228943-80-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This chlorinated cyclohexene derivative is characterized by its unique molecular structure, featuring a chloro substituent and a formyl group attached to a cyclohexene ring. Its CAS number 1228943-80-3 serves as a critical identifier for researchers and industries seeking high-purity intermediates for advanced applications.

The compound’s aldehyde functional group makes it a versatile building block in organic synthesis, particularly in the construction of complex molecules like flavors, fragrances, and pharmaceutical intermediates. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global demands for sustainable chemical processes. Researchers are also exploring its potential in catalysis and polymer chemistry, where its reactive sites enable tailored modifications.

One of the most searched questions related to 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and crystallization are often employed to achieve high yields and purity. Additionally, its stability under various conditions is a topic of interest, as it influences storage and handling protocols in industrial settings.

In the context of drug discovery, this compound’s structural motif is valued for its ability to introduce chirality and functional diversity into target molecules. Its CAS registry number 1228943-80-3 is frequently cited in patents and academic journals, highlighting its role in developing bioactive compounds. The rise of AI-driven molecular design has further amplified its relevance, as computational models predict its utility in novel therapeutic agents.

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In summary, 2-Chloro-4,4-dimethylcyclohex-1-enecarbaldehyde (CAS No. 1228943-80-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across industries and compatibility with cutting-edge research tools ensure its continued prominence in scientific and commercial landscapes.